Cas no 141195-77-9 (Cefovecin Sodium)

Cefovecin Sodium is a third-generation cephalosporin antibiotic characterized by its extended half-life and broad-spectrum activity against Gram-positive and Gram-negative bacteria. Its key advantage lies in its prolonged duration of action, enabling sustained therapeutic concentrations with a single dose, which is particularly beneficial in veterinary medicine. The compound exhibits high stability against β-lactamases, enhancing its efficacy against resistant strains. Cefovecin Sodium is highly protein-bound, ensuring prolonged tissue penetration and effective treatment of skin and soft tissue infections. Its pharmacokinetic profile supports less frequent dosing, improving compliance in clinical settings. The product is typically administered via subcutaneous injection for optimal bioavailability.
Cefovecin Sodium structure
Cefovecin Sodium structure
Product Name:Cefovecin Sodium
CAS No:141195-77-9
MF:C17H18N5NaO6S2
MW:475.474491596222
CID:171855
PubChem ID:23690298
Update Time:2025-07-07

Cefovecin Sodium Chemical and Physical Properties

Names and Identifiers

    • 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2Z)-2-(2-amino-4-thiazolyl)-2-(methoxyimino)acetyl]amino]-8-oxo-3-[(2S)-tetrahydro-2-furanyl]-,sodium salt (1:1), (6R,7R)-
    • sodium (6R,7R)-7-[[2-(2-amino-1,3-thiazol-4-yl)-2-methoxyimino-acetyl] amino]-8-oxo-3-[(2S)-oxolan-2-yl]-5-thia-1-azabicyclo[4.2
    • 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2Z)-2-(2-amino-4-thiazolyl)-2-(metho...
    • 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2Z)-2-(2-amino-4-thiazolyl)-2-(methoxyimino)acetyl]amino]-8-oxo-3-[
    • CEFOVECIN SODIUM
    • sodium (6R,7R)-7-[[2-(2-amino-1,3-thiazol-4-yl)-2-methoxyimino-acetyl] amino]-8-oxo-3-[(2S)-oxolan-2-yl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene- 2-carboxylate
    • CEFOBID IN PLASTIC CONTAINER
    • cefoperazone monosodium
    • CEFOPERAZONE SODIUM
    • cefoperazone-Na
    • cephoperazone sodium
    • Sodium cefoperazone
    • sodium cefovecin
    • T-1551
    • Tomabef
    • 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2amino-4-thiazolyl)(methoxyimino)acetyl)amino)-8-oxo-3-(tetrahydro-2-furanyl)-, monosodium salt, (6R-(3(S*),6alpha,7beta(Z)))-
    • UK-287074-02
    • Cefovecin sodium salt
    • CEFOVECIN SODIUM (MART.)
    • UK 287074-02
    • D01681
    • Sodium (6R,7R)-7-[[(2Z)-(2-aminothiazol-4-yl)(methoxyimino)acetyl]amino]-8-oxo-3-[(2S)-tetrahydrofuran-2-yl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
    • 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-(((2-AMINO-4-THIAZOLYL)(METHOXYIMINO)ACETYL)AMINO)-8-OXO-3-(TETRAHYDRO-2-FURANYL)-, MONOSODIUM SALT, (6R-(3(S*),6alpha,7beta(Z)))-
    • CEFOVECIN SODIUM SALT [MI]
    • Cefovecin sodium (JAN/USAN)
    • DL8Q24959P
    • CEFOVECIN SODIUM [MART.]
    • UK-287,074-02
    • (6R,7R)-7-[[(2Z)-2-(2-aminothiazol-4-yl)-2-methoxyimino-acetyl]amino]-8-oxo-3-[(2S)-tetrahydrofuran-2-yl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
    • Monosodium (6R,7R)-7-((2Z)-(2-aminothiazol-4-yl)-2-methoxyiminoacetylamino)-8-oxo-3-((2S)-tetrahydrofuran-2-yl)-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylate
    • DTXCID301474825
    • SCHEMBL8331616
    • CEFOVECIN SODIUM [GREEN BOOK]
    • Sodium (6R,7R)-7-((Z)-2-(2-aminothiazol-4-yl)-2-(methoxyimino)acetamido)-8-oxo-3-((S)-tetrahydrofuran-2-yl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
    • UNII-DL8Q24959P
    • Convenia
    • C13142
    • Sodium (6R,7R)-7-(((2Z)-(2-aminothiazol-4-yl)(methoxyimino)acetyl)amino)-8-oxo-3-((2S)-tetrahydrofuran-2-yl)-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylate
    • 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-(((2-AMINO-4-THIAZOLYL)(METHOXYIMINO)ACETYL)AMINO)-8-OXO-3-(TETRAHYDRO-2-FURANYL)-, MONOSODIUM SALT, (6R-(3(S*),6.ALPHA.,7.BETA.(Z)))-
    • 141195-77-9
    • Cefovecin natrium
    • sodium;(6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-8-oxo-3-[(2S)-oxolan-2-yl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
    • CHEBI:31375
    • Cefovecin sodium [USAN]
    • DTXSID701016633
    • CEFOVECIN SODIUM [JAN]
    • Cefovecin Sodium
    • Inchi: 1S/C17H19N5O6S2.Na/c1-27-21-10(8-6-30-17(18)19-8)13(23)20-11-14(24)22-12(16(25)26)7(5-29-15(11)22)9-3-2-4-28-9;/h6,9,11,15H,2-5H2,1H3,(H2,18,19)(H,20,23)(H,25,26);/q;+1/p-1/b21-10-;/t9-,11+,15+;/m0./s1
    • InChI Key: QRIBXVGHDLFNNE-VQWMGBAQSA-M
    • SMILES: S1CC(=C(C(=O)[O-])N2C([C@H]([C@@H]12)NC(/C(/C1=CSC(N)=N1)=N\OC)=O)=O)[C@@H]1CCCO1.[Na+]

Computed Properties

  • Exact Mass: 475.06000
  • Monoisotopic Mass: 475.06
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 827
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 213A^2

Experimental Properties

  • Color/Form: Not available
  • Density: Not available
  • Melting Point: Nota available
  • Boiling Point: Not available
  • Flash Point: Not available
  • PSA: 212.81000
  • LogP: -0.43130
  • Vapor Pressure: Not available

Cefovecin Sodium Security Information

Cefovecin Sodium Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C243170-10mg
Cefovecin Sodium
141195-77-9
10mg
$ 18908.00 2023-04-18
TRC
C243170-25mg
Cefovecin Sodium
141195-77-9
25mg
$ 23000.00 2023-09-08
A2B Chem LLC
AD54088-50mg
5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2Z)-2-(2-amino-4-thiazolyl)-2-(methoxyimino)acetyl]amino]-8-oxo-3-[(2S)-tetrahydro-2-furanyl]-,sodium salt (1:1), (6R,7R)-
141195-77-9 95%
50mg
$1098.00 2024-01-04
A2B Chem LLC
AD54088-100mg
5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2Z)-2-(2-amino-4-thiazolyl)-2-(methoxyimino)acetyl]amino]-8-oxo-3-[(2S)-tetrahydro-2-furanyl]-,sodium salt (1:1), (6R,7R)-
141195-77-9 98%
100mg
$302.00 2024-04-20
A2B Chem LLC
AD54088-250mg
5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2Z)-2-(2-amino-4-thiazolyl)-2-(methoxyimino)acetyl]amino]-8-oxo-3-[(2S)-tetrahydro-2-furanyl]-,sodium salt (1:1), (6R,7R)-
141195-77-9 98%
250mg
$427.00 2024-04-20
A2B Chem LLC
AD54088-1g
5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2Z)-2-(2-amino-4-thiazolyl)-2-(methoxyimino)acetyl]amino]-8-oxo-3-[(2S)-tetrahydro-2-furanyl]-,sodium salt (1:1), (6R,7R)-
141195-77-9 98%
1g
$844.00 2024-04-20
A2B Chem LLC
AD54088-5g
5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2Z)-2-(2-amino-4-thiazolyl)-2-(methoxyimino)acetyl]amino]-8-oxo-3-[(2S)-tetrahydro-2-furanyl]-,sodium salt (1:1), (6R,7R)-
141195-77-9 98%
5g
$3969.00 2024-04-20

Cefovecin Sodium Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

Additional information on Cefovecin Sodium

Latest Research on Cefovecin Sodium (CAS: 141195-77-9): Advances and Applications in Veterinary Medicine

Cefovecin Sodium (CAS: 141195-77-9) is a third-generation cephalosporin antibiotic specifically developed for veterinary use. Its unique pharmacokinetic properties, including prolonged half-life and sustained therapeutic concentrations, make it a valuable tool in the treatment of bacterial infections in companion animals. Recent studies have focused on optimizing its clinical applications, understanding resistance mechanisms, and exploring novel formulations to enhance efficacy.

A 2023 study published in the Journal of Veterinary Pharmacology and Therapeutics investigated the pharmacokinetics of Cefovecin Sodium in cats with renal impairment. The research demonstrated that while the drug's clearance was reduced in cats with compromised kidney function, the extended half-life allowed for maintained therapeutic levels without the need for dosage adjustment. This finding is critical for veterinarians managing feline patients with chronic kidney disease, a common condition in older cats.

Another significant advancement comes from research on antimicrobial resistance patterns. A multi-center study conducted across European veterinary clinics (2024) analyzed the susceptibility of Staphylococcus pseudintermedius isolates to Cefovecin Sodium. The results showed a sustained high susceptibility rate of 92.4%, suggesting that judicious use protocols have been effective in preserving the drug's efficacy against this common canine pathogen.

Innovative delivery systems for Cefovecin Sodium are also under investigation. Researchers at the University of California-Davis recently developed a biodegradable polymer-based implant that could provide controlled release of the antibiotic over 14 days. This technology, currently in preclinical trials, may revolutionize post-surgical infection prophylaxis in veterinary medicine by eliminating the need for repeated injections.

From a chemical perspective, recent analytical studies have refined the characterization of Cefovecin Sodium's stability profile. High-performance liquid chromatography (HPLC) methods have been optimized to detect degradation products, ensuring product quality throughout its shelf life. These analytical advancements support the growing use of the drug in varied climatic conditions where temperature fluctuations might otherwise affect stability.

Looking forward, the research community is exploring the potential of Cefovecin Sodium in combination therapies. Preliminary in vitro studies suggest synergistic effects when combined with certain fluoroquinolones against multidrug-resistant Pseudomonas aeruginosa isolates from canine otitis cases. Such combination approaches may extend the clinical utility of this important veterinary antibiotic in the face of rising antimicrobial resistance challenges.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD